Cas no 1807219-20-0 (Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate)

Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate is a versatile synthetic intermediate with applications in organic and pharmaceutical chemistry. The compound features a reactive bromomethyl group, enabling further functionalization through nucleophilic substitution, while the electron-withdrawing cyano and nitro groups enhance its utility in heterocyclic synthesis. Its ester moiety provides stability and solubility in organic solvents, facilitating purification and handling. This compound is particularly valuable in the construction of complex molecular frameworks, including pharmacologically active heterocycles. High purity and well-defined reactivity make it a reliable reagent for targeted synthetic transformations. Its structural features allow for precise modifications, supporting the development of novel compounds in medicinal and materials chemistry research.

Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate structure

1807219-20-0 structure

Product Name:Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate

CAS No:1807219-20-0

MF:C₁₁H₉BrN₂O₄

MW:313.104161977768

CID:4947991

Update Time:2025-05-22

Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate
- Inchi： 1S/C11H9BrN2O4/c1-2-18-11(15)8-3-7(5-12)4-10(14(16)17)9(8)6-13/h3-4H,2,5H2,1H3
- InChI Key： QCOVAMUVBAYKLQ-UHFFFAOYSA-N
- SMILES： BrCC1=CC(=C(C#N)C(C(=O)OCC)=C1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 373
XLogP3: 2.2
Topological Polar Surface Area: 95.9

Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015017496-250mg	Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate	1807219-20-0	97%	250mg	470.40 USD	2021-06-18
Alichem	A015017496-500mg	Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate	1807219-20-0	97%	500mg	782.40 USD	2021-06-18
Alichem	A015017496-1g	Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate	1807219-20-0	97%	1g	1,504.90 USD	2021-06-18

Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate Related Literature

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Additional information on Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate

Comprehensive Overview of Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate (CAS No. 1807219-20-0)

Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate (CAS No. 1807219-20-0) is a high-value chemical intermediate widely utilized in pharmaceutical synthesis, agrochemical development, and advanced material research. This compound, characterized by its bromomethyl, cyano, and nitro functional groups, offers versatile reactivity for C-C coupling reactions, nucleophilic substitutions, and heterocycle formations. Its molecular structure (C₁₁H₉BrN₂O₄) enables applications in drug discovery, particularly for kinase inhibitors and anticancer agents, aligning with trending research in targeted therapies.

Recent advancements in green chemistry have spurred interest in optimizing synthetic routes for Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate. Researchers emphasize atom economy and catalytic efficiency, addressing environmental concerns raised in platforms like ScienceDirect and PubMed. The compound’s nitro-aromatic moiety also attracts attention in OLED material development, responding to the global demand for energy-efficient displays—a hotspot in ACS Applied Materials & Interfaces discussions.

Analytical techniques such as HPLC, NMR, and LC-MS are critical for verifying the purity of CAS 1807219-20-0, as impurities may affect downstream bioconjugation efficiency. FAQs on Sigma-Aldrich and ChemSpider highlight user queries about storage conditions (recommended: -20°C under inert gas) and solubility profiles (DMSO >10 mg/mL). These details are vital for high-throughput screening workflows in biopharma.

The cyano group in Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate facilitates click chemistry applications, a trending topic in Nature Chemical Biology. This aligns with industry demands for modular synthesis of PROTACs and degrader molecules. Patent analyses reveal its use in BTK inhibitor prototypes, underscoring its relevance in autoimmune disease research—a frequently searched term in Google Scholar.

From an SEO perspective, semantically related keywords like "nitrobenzoate derivatives", "bromomethyl reagent", and "cyano aromatic synthesis" enhance visibility. The compound’s role in cryo-EM studies (a rising technique per Nature Methods) further broadens its appeal. Regulatory-compliant documentation, including REACH and MSDS, ensures safe handling, addressing lab safety concerns prevalent in ResearchGate forums.

In conclusion, Ethyl 5-bromomethyl-2-cyano-3-nitrobenzoate (CAS 1807219-20-0) bridges academic innovation and industrial applications, driven by its multifunctional design. Its integration into AI-driven drug discovery pipelines (e.g., AlphaFold collaborations) positions it as a keystone in next-gen small-molecule therapeutics.